Cas no 1273935-00-4 ((3-bromophenyl)-(4-butylphenyl)methanol)

• Product Name: (3-bromophenyl)-(4-butylphenyl)methanol
• CAS No: 1273935-00-4
• MF: C₁₇H₁₉BrO
• MW: 319.236164331436
• MDL: MFCD12964430
• CID: 5207398
• Update Time: 2026-03-06

(3-bromophenyl)-(4-butylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(4-butylphenyl)methanol
• 3-Bromo-4'-n-butylbenzhydrol
• (3-bromophenyl)-(4-butylphenyl)methanol

• MDL： MFCD12964430
• Inchi： 1S/C17H19BrO/c1-2-3-5-13-8-10-14(11-9-13)17(19)15-6-4-7-16(18)12-15/h4,6-12,17,19H,2-3,5H2,1H3
• InChI Key： JNOLQBRDXWLYAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)CCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 248
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2

Additional information on (3-bromophenyl)-(4-butylphenyl)methanol

Chemical Compound CAS No. 1273935-00-4: (3-Bromophenyl)-(4-butylphenyl)methanol

CAS No. 1273935-00-4, commonly referred to as (3-bromophenyl)-(4-butylphenyl)methanol, is a complex organic compound with a unique chemical structure that has garnered attention in various fields of research. This compound is characterized by its aromatic rings and alcohol functional group, making it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its intriguing properties, particularly in the context of its synthesis, reactivity, and biological activity.

The molecular structure of (3-bromophenyl)-(4-butylphenyl)methanol consists of two phenyl rings connected by a methylene group (-CH₂-). One phenyl ring is substituted with a bromine atom at the meta position (C-3), while the other ring has a butyl group attached at the para position (C-4). This arrangement imparts the molecule with a combination of electronic effects and steric hindrance, which influence its chemical behavior. The presence of the hydroxymethyl group (-CH₂OH) introduces additional functionality, enabling participation in various chemical reactions such as oxidation, reduction, and condensation processes.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of CAS No. 1273935-00-4. Traditionally, this compound was synthesized via multi-step processes involving Friedel-Crafts alkylation or coupling reactions. However, modern approaches leverage catalytic systems and green chemistry principles to enhance yield and reduce environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to directly assemble the molecule from its constituent fragments, demonstrating superior efficiency compared to conventional methods.

The biological activity of (3-bromophenyl)-(4-butylphenyl)methanol has been a focal point of recent investigations. Studies have shown that this compound exhibits moderate antifungal and antibacterial properties, making it a potential candidate for developing new antimicrobial agents. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, suggesting potential applications in cancer therapy and neurodegenerative diseases. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles.

In terms of physical properties, CAS No. 1273935-00-4 is typically a crystalline solid with a melting point around 85°C and a boiling point exceeding 250°C under standard conditions. Its solubility in common solvents such as water and ethanol varies depending on the substituents' electronic nature and steric effects. The compound's UV-vis spectrum reveals strong absorption bands in the aromatic region, indicative of conjugation within the molecule.

The synthesis and characterization of (3-bromophenyl)-(4-butylphenyl)methanol have been extensively documented in recent scientific literature. Researchers have employed advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) to confirm its molecular structure and purity. Furthermore, computational modeling studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity trends.

Looking ahead, the development of novel derivatives of CAS No. 1273935-00-4 holds promise for expanding its application scope. By modifying the substituents on the phenyl rings or introducing additional functional groups, chemists can tailor the molecule's properties for specific purposes. For example, replacing the bromine atom with other halogens or electron-withdrawing groups could enhance its reactivity in catalytic cycles or improve its bioavailability.

In conclusion, (3-bromophenyl)-(4-butylphenyl)methanol (CAS No. 1273935-00-4) is a multifaceted organic compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as an important molecule for future research and development efforts.